3-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-ethoxy-N-[(2-hydroxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2O3S/c1-2-21-12-7-5-6-11(10-12)15(20)18-16(22)17-13-8-3-4-9-14(13)19/h3-10,19H,2H2,1H3,(H2,17,18,20,22)
• InChI Key: QPQXIYFBVSELHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC=C2O
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

3-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EHT 1864 and belongs to the class of thioamides. The purpose of

Mechanism of Action

The mechanism of action of 3-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide involves the inhibition of Rho GTPases. Rho GTPases are proteins that regulate the cytoskeleton and are involved in various cellular processes, including cell migration, invasion, and proliferation. By inhibiting Rho GTPases, EHT 1864 disrupts the cytoskeleton and inhibits cancer cell migration and invasion.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 3-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide has also been found to have anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EHT 1864 in lab experiments is its specificity for Rho GTPases. This allows researchers to study the role of Rho GTPases in various cellular processes and diseases. However, one of the limitations of using EHT 1864 is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide. One area of research is the development of more potent and selective inhibitors of Rho GTPases. Another area of research is the investigation of the role of Rho GTPases in other diseases, such as cardiovascular disease and neurological disorders. Additionally, the use of EHT 1864 in combination with other drugs or therapies for cancer treatment is an area of active research.

Synthesis Methods

The synthesis of 3-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide involves the reaction of 2-hydroxybenzenecarboximidamide with ethyl chloroformate and thioamide in the presence of a base. The resulting compound is then purified through column chromatography to obtain pure EHT 1864.

Scientific Research Applications

3-ethoxy-N-{[(2-hydroxyphenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the activity of Rho GTPases, which play a crucial role in cancer cell migration and invasion. EHT 1864 has also been found to induce cell death in cancer cells and sensitize them to chemotherapy drugs.